molecular formula C13H19NO6 B8416279 2-(2,2-Diethoxy-ethoxy)-1-methoxy-4-nitro-benzene

2-(2,2-Diethoxy-ethoxy)-1-methoxy-4-nitro-benzene

Cat. No.: B8416279
M. Wt: 285.29 g/mol
InChI Key: HAYYIWQFNVTFLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,2-Diethoxy-ethoxy)-1-methoxy-4-nitro-benzene is a useful research compound. Its molecular formula is C13H19NO6 and its molecular weight is 285.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19NO6

Molecular Weight

285.29 g/mol

IUPAC Name

2-(2,2-diethoxyethoxy)-1-methoxy-4-nitrobenzene

InChI

InChI=1S/C13H19NO6/c1-4-18-13(19-5-2)9-20-12-8-10(14(15)16)6-7-11(12)17-3/h6-8,13H,4-5,9H2,1-3H3

InChI Key

HAYYIWQFNVTFLC-UHFFFAOYSA-N

Canonical SMILES

CCOC(COC1=C(C=CC(=C1)[N+](=O)[O-])OC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 7.50 g 2-methoxy-5-nitro-phenol, 9.61 g 2-bromo-1,1-diethoxy-ethane and 15.89 g cesium carbonate in 75 ml N,N-dimethylformamide was stirred at 100° C. for 4 hours. After cooling to room temperature the reaction mixture was treated with an aqueous 1% solution of sodium hydroxide and extracted twice with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate. After filtration and concentration of the solvent under reduced pressure the residue was dissolved in a mixture of ethyl acetate and n-heptane. After removal of the ethyl acetate under reduced pressure the resulting residue was filtered off and the clear solution concentrated under reduced pressure. The residue was directly subjected to the subsequent reaction without further purification. Yield: 9.45 g
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
9.61 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
15.89 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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